2-(1H-benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C16H12F3N3O2/c17-16(18,19)24-12-7-5-11(6-8-12)21-15(23)9-22-10-20-13-3-1-2-4-14(13)22/h1-8,10H,9H2,(H,21,23)
• InChI Key: NQXGYUHXYGETKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H12F3N3O2
• Molecular Weight: 335.28 g/mol

Description

2-(1H-benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide, also known as TFB-TBOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications as a research tool.

Mechanism of Action

2-(1H-benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide acts as a competitive inhibitor of glutamate transporters, binding to the substrate binding site and preventing the uptake of glutamate. This results in an increase in extracellular glutamate levels, which can lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of glutamate uptake, the induction of glutamate release, and the activation of N-methyl-D-aspartate (NMDA) receptors. These effects have been implicated in the modulation of synaptic transmission and plasticity, as well as the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1H-benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide is its selectivity for glutamate transporters, which allows for the specific modulation of glutamatergic signaling pathways. However, this compound has also been shown to have off-target effects, including the inhibition of GABA transporters and the activation of voltage-gated calcium channels. This can limit its usefulness as a research tool and highlights the importance of careful experimental design and interpretation.

Future Directions

There are several future directions for the use of 2-(1H-benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide in scientific research. One potential application is in the investigation of the role of glutamate transporters in neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. Another area of interest is the development of more selective and potent inhibitors of glutamate transporters, which could lead to the development of novel therapeutic agents for these diseases. Additionally, the use of this compound in combination with other pharmacological agents could provide insights into the complex interactions between glutamatergic signaling pathways and other neurotransmitter systems.

Synthesis Methods

2-(1H-benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide can be synthesized using a multi-step process that involves the reaction of 4-trifluoromethoxyaniline with 1H-benzimidazole-1-carboxylic acid to form an intermediate product. This intermediate product is then treated with acetic anhydride and triethylamine to produce this compound.

Scientific Research Applications

2-(1H-benzimidazol-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide has been used extensively in scientific research as a selective blocker of glutamate transporters. These transporters are responsible for the removal of glutamate from the synaptic cleft, and their dysfunction has been implicated in a range of neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. This compound has been shown to be a potent inhibitor of these transporters, making it a valuable tool for investigating the role of glutamate transporters in these diseases.